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Compound of Interest

Compound Name: Sodium methanesulfinate-d3

Cat. No.: B15553444 Get Quote

This in-depth technical guide provides a comprehensive overview of the core chemical

properties, synthesis, and analytical characterization of Sodium Methanesulfinate-d3.

Designed for researchers, scientists, and professionals in drug development, this document

consolidates essential data, outlines detailed experimental methodologies, and presents logical

workflows through clear visualizations.

Core Chemical and Physical Properties
Sodium Methanesulfinate-d3 is the deuterated analogue of sodium methanesulfinate. The

incorporation of deuterium isotopes makes it a valuable tool in mechanistic studies, metabolic

research, and as an internal standard in analytical chemistry.[1]

Quantitative Data Summary
The following table summarizes the key quantitative data for Sodium Methanesulfinate-d3
and its non-deuterated counterpart for comparison.
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Property
Sodium Methanesulfinate-
d3

Sodium Methanesulfinate

Chemical Formula CD₃NaO₂S[1][2] CH₃NaO₂S[3][4]

Molecular Weight 105.11 g/mol [1][2] 102.09 g/mol [3][5]

CAS Number 2129597-38-0[2][6] 20277-69-4[3][4]

Isotopic Purity Typically ≥98 atom % D[6][7] Not Applicable

Melting Point

Data not available; likely

similar to the non-deuterated

form.

222-226 °C (decomposes)[5]

[8]

Boiling Point Data not available Data not available

Density Data not available Data not available

Solubility Highly soluble in water.[4] Highly soluble in water.[4]

Synthesis and Purification
The synthesis of Sodium Methanesulfinate-d3 typically involves the use of a deuterated

starting material. While specific, detailed protocols for the deuterated compound are proprietary

to manufacturers, a general synthetic approach can be inferred from the synthesis of its non-

deuterated analogue.

General Synthetic Workflow
The synthesis of sodium methanesulfinate generally involves the reduction of a

methanesulfonyl derivative. A common method utilizes sodium metabisulfite as the reducing

agent and sulfinating agent.[9]
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General Synthesis Workflow for Sodium Methanesulfinate

Start with Methanesulfonyl Chloride-d3

React with Sodium Metabisulfite (Na2S2O5)
in an aqueous solution

Control pH (8-9) with NaOH
Heat to 60-65 °C

Filter to remove impurities

Concentrate filtrate under
reduced pressure

Precipitate with ethanol
to remove NaCl

Filter to isolate the crude product

Recrystallize and dry
the final product

Sodium Methanesulfinate-d3
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Key Chemical Reactions of Sodium Methanesulfinate

Sodium Methanesulfinate-d3
(CD3SO2Na)

Nucleophilic Addition
(e.g., to vinyl heterocycles)

Cross-Coupling
(e.g., with Aryl Boronic Acids) Reducing Agent

Deuterated Sulfones Deuterated Aryl Methyl Sulfones Reduced Substrates

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Sodium Methanesulfinate-d3: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553444#sodium-methanesulfinate-d3-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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